![molecular formula C12H21NO3 B6221577 tert-butyl 1-(hydroxymethyl)-2-azaspiro[3.3]heptane-2-carboxylate CAS No. 2758001-24-8](/img/no-structure.png)
tert-butyl 1-(hydroxymethyl)-2-azaspiro[3.3]heptane-2-carboxylate
Overview
Description
Tert-butyl 1-(hydroxymethyl)-2-azaspiro[3.3]heptane-2-carboxylate (TBHMC) is an organic compound that has recently gained attention in the scientific community due to its potential applications in various areas. TBHMC is a cyclic, spiro-ring compound that contains two oxygen atoms and two carbon atoms in its structure. It is also known as a “spiroketal” and is a derivative of the naturally occurring compound, cyclohexane. TBHMC is a versatile compound that can be used in many different contexts, including in the synthesis of pharmaceuticals and in the development of new materials. In
Mechanism of Action
The mechanism of action of TBHMC is not yet fully understood. However, it is believed that the cyclic structure of TBHMC enables it to form stable complexes with other molecules, such as drugs, which makes it an ideal compound for drug delivery. Additionally, the spiro-ring structure of TBHMC is believed to be responsible for its ability to form stable complexes, as the ring strain of the spiro-ring makes it more stable than other compounds with similar structures.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBHMC are not yet fully understood. However, it has been shown to be non-toxic in animal models, suggesting that it is safe for use in humans. Additionally, TBHMC has been shown to be able to form stable complexes with drugs, making them easier to deliver to target cells.
Advantages and Limitations for Lab Experiments
TBHMC has several advantages for use in lab experiments. It is relatively easy to synthesize and can be used in large quantities. Additionally, it is non-toxic, making it safe for use in experiments involving animals or humans. However, TBHMC is not yet widely used in the scientific community, so there is limited information available about its properties and potential applications.
Future Directions
There are several potential future directions for the study of TBHMC. Firstly, further research could be conducted to better understand the mechanism of action of TBHMC and its potential applications in drug delivery. Secondly, TBHMC could be studied for its potential applications in the synthesis of new materials with improved properties. Finally, TBHMC could be studied for its potential applications in the development of new pharmaceuticals.
Synthesis Methods
The synthesis of TBHMC is relatively simple and can be achieved through a few steps. The first step involves the reaction of tert-butyl alcohol and cyclohexanone, which yields tert-butyl cyclohexanone. This is followed by the reaction of tert-butyl cyclohexanone and methylene chloride, which yields the spiro-ring compound, TBHMC. This synthesis method is cost-effective and can be used to synthesize TBHMC in large quantities.
Scientific Research Applications
TBHMC has been studied extensively in the fields of chemistry and material science. In chemistry, TBHMC has been used as a model compound to study the effects of ring strain and the influence of spiro-ring compounds in reactions. In material science, TBHMC has been used as a building block for the synthesis of new materials with improved properties. TBHMC has also been studied for its potential applications in drug delivery, as it has been shown to be able to form stable complexes with drugs, making them easier to deliver to target cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(hydroxymethyl)-2-azaspiro[3.3]heptane-2-carboxylate involves the reaction of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylate with formaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 2-azaspiro[3.3]heptane-2-carboxylate", "formaldehyde", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add formaldehyde to a solution of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylate in a suitable solvent (e.g. ethanol).", "Add a base (e.g. sodium hydroxide) to the reaction mixture to catalyze the reaction.", "Heat the reaction mixture under reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable organic solvent (e.g. diethyl ether).", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2758001-24-8 |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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